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Compound of Interest

Compound Name:
2-(2-Ethoxyethoxy)-5-

methylaniline

CAS No.: 946773-50-8

Cat. No.: B3173145

Get Quote

Executive Summary & Compound Profile
Ethoxyethoxy anilines (e.g., 2-[2-(ethoxy)ethoxy]aniline) represent a specialized class of aniline

derivatives frequently employed as scaffolds in kinase inhibitor development and as coupling

components in azo-dye synthesis.[1]

These compounds present a dual-hazard profile:

The Aniline Core: Potent methemoglobinemia inducer, skin sensitizer, and potential

mutagen.[1]

The Glycol Ether Tail: Enhances lipophilicity and dermal absorption rates while introducing

potential peroxide-forming capabilities upon prolonged storage.[1]

Critical Warning: Unlike simple inorganic acids that cause immediate pain upon contact,

ethoxyethoxy anilines can be absorbed through intact skin without immediate sensation,

leading to delayed systemic toxicity (cyanosis) hours after exposure.[1]
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Physiochemical Profile (Representative)
Property Value / Characteristic Implication

Physical State Oily Liquid / Low-melting Solid
High surface adhesion; difficult

to rinse.[1]

Boiling Point >250°C (High)

Low volatility at RT, but

generates toxic mists if heated.

[1]

Solubility Lipophilic & Organic Soluble

Rapidly crosses dermal

barriers; incompatible with

aqueous washdowns alone.[1]

Appearance
Colorless (Pure)

Brown (Oxidized)

Visual quality indicator; dark

color indicates degradation.[1]

Engineering Controls & Containment
Causality: Due to the high boiling point, inhalation risk is moderate at room temperature but

becomes critical during synthesis (heating) or workup (aerosolization).[1]

Primary Containment[1]
Standard Handling: Must be performed within a Class II Fume Hood with a face velocity of

80–100 fpm.[1]

Weighing Operations:

Solids: Use a static-free balance enclosure inside the hood.[1]

Liquids: Never pour.[1][2] Use positive-displacement pipettes or glass syringes to prevent

dripping.[1]

Inert Atmosphere Protocol
Anilines are electron-rich and prone to rapid oxidation (N-oxide formation and polymerization),

turning the sample black/tarry.
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Storage: Headspace must be purged with Nitrogen (

) or Argon after every use.[1]

Reaction: All heating steps requires an inert manifold.[1]

Personal Protective Equipment (PPE) Strategy
Expert Insight: Standard disposable nitrile gloves (4 mil) are insufficient for prolonged contact

with ethoxyethoxy anilines.[1] The ether tail facilitates permeation, often achieving

breakthrough in <15 minutes.

The "Barrier-in-Depth" Protocol
We utilize a validated Double-Gloving System for all handling >10 mL or >10 minutes.[1]

Inner Layer (The Shield): Silver Shield™ (EVOH/PE laminate) or heavy-gauge Butyl Rubber.

[1]

Why: Resists aromatic amines and glycol ethers for >4 hours.[1]

Outer Layer (The Dexterity): 6-8 mil Nitrile.[1]

Why: Protects the inner glove from physical tears and provides grip.[1]

Body Protection: Tyvek® lab coat or chemical apron.[1] Avoid cotton, which absorbs and

holds the toxin against the skin.

Visualization: PPE Decision Matrix
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Risk Level

Handling Ethoxyethoxy Aniline

Physical State?

Solid / Crystalline Liquid / Oil

Std. Nitrile (Double) + Lab Coat
Change every 30 mins

Low Dust Risk

Quantity?

< 100 mg (Weighing)

Brief Exposure

> 100 mg or Synthesis

High Risk

Laminate Liner + Nitrile Outer
Tyvek Sleeves Required

Standard Precaution High Permeation Risk

Click to download full resolution via product page

Figure 1: Decision matrix for PPE selection based on physical state and quantity. Note that

liquid handling always defaults to higher protection due to permeation risks.

Experimental Protocol: Safe Transfer & Quenching
Objective: Transfer 5.0 g of 2-(2-ethoxyethoxy)aniline for a Buchwald-Hartwig coupling without

introducing oxygen or risking exposure.[1]
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Materials
Schlenk line or Nitrogen balloon.[1]

Glass syringe (10 mL) with long stainless steel needle (12 inch).[1]

Septum-sealed storage bottle.[1]

Quenching solution: 10% HCl (aq).[1]

Step-by-Step Methodology
Preparation:

Secure the receiving reaction vessel and the source bottle.

Flush the syringe with

three times.[1]

The Transfer:

Insert a bleed needle (

source) into the source bottle septum to prevent vacuum lock.[1]

Withdraw the required volume slowly to avoid bubble formation (cavitation can aerosolize

the compound).

Critical: Wipe the needle tip with a Kimwipe soaked in dilute HCl immediately after

withdrawal to neutralize exterior droplets.[1]

Dispensing:

Inject directly into the solvent of the reaction vessel. Do not run the liquid down the vessel

wall (increases surface area for oxidation).[1]

Decontamination:
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Immediately draw 10% HCl into the used syringe.[1] The acid converts the lipophilic aniline

into the hydrophilic anilinium salt, drastically reducing volatility and skin absorption

potential.

Dispose of the syringe in a dedicated "Cytotoxic/Sharps" container.

Storage & Stability Management
Ethoxyethoxy anilines are susceptible to two degradation pathways:

Auto-oxidation: Formation of azobenzene impurities (darkening).[1]

Peroxide Formation: The ether chain can form peroxides over years, though less rapidly than

pure ethers.[1]

Protocol:

Container: Amber glass with Teflon-lined cap.[1]

Environment: Store at +4°C in the dark.

Shelf-Life: Re-test purity (NMR/LC-MS) every 6 months. If the liquid has turned opaque

black, distill under reduced pressure before use; filtration is insufficient.

Emergency Response: Methemoglobinemia
Mechanism:[1] Aniline metabolites oxidize Hemoglobin (

) to Methemoglobin (

), which cannot transport oxygen.[1]

Recognition[1][3]
Early Signs: Headache, fatigue, dizziness.[1][3]

Specific Sign: Cyanosis (blue lips/fingernails) without respiratory distress.[1]

Pulse Oximetry False Read: Standard pulse oximeters may read falsely high (e.g., 85-90%)

even in severe Methemoglobinemia.[1]
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First Aid Action Plan
Skin Contact:

Do NOT use alcohol/solvent wipes (increases absorption).[1]

Wash with polyethylene glycol (PEG-400) or copious soap and water for 15 minutes.[1]

Inhalation/Ingestion:

Move to fresh air.[1][4][5][6]

Alert medical services immediately.[1][2][7] Mention "Aniline Exposure - Suspected

Methemoglobinemia."[1]

Medical Note: The antidote is typically Methylene Blue (1-2 mg/kg IV), administered only

by physicians.[1]

Waste Disposal
Segregation: Do not mix with oxidizing agents (nitric acid, peroxides) – risk of violent

reaction/ignition.[1][2]

Classification: Segregate as "Toxic Organic - Nitrogen Containing."[1]

Neutralization: For small spills, treat with excess dilute HCl to form the salt, absorb with

vermiculite, and pack for incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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